molecular formula C12H14ClNO2S B8580733 5-Chloro-3-(ethylsulfanyl)-3-(2-hydroxyethyl)-1,3-dihydro-2H-indol-2-one CAS No. 61220-50-6

5-Chloro-3-(ethylsulfanyl)-3-(2-hydroxyethyl)-1,3-dihydro-2H-indol-2-one

Cat. No.: B8580733
CAS No.: 61220-50-6
M. Wt: 271.76 g/mol
InChI Key: ACUFJRSZMNKLFO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-Chloro-3-(ethylsulfanyl)-3-(2-hydroxyethyl)-1,3-dihydro-2H-indol-2-one is a useful research compound. Its molecular formula is C12H14ClNO2S and its molecular weight is 271.76 g/mol. The purity is usually 95%.
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Properties

CAS No.

61220-50-6

Molecular Formula

C12H14ClNO2S

Molecular Weight

271.76 g/mol

IUPAC Name

5-chloro-3-ethylsulfanyl-3-(2-hydroxyethyl)-1H-indol-2-one

InChI

InChI=1S/C12H14ClNO2S/c1-2-17-12(5-6-15)9-7-8(13)3-4-10(9)14-11(12)16/h3-4,7,15H,2,5-6H2,1H3,(H,14,16)

InChI Key

ACUFJRSZMNKLFO-UHFFFAOYSA-N

Canonical SMILES

CCSC1(C2=C(C=CC(=C2)Cl)NC1=O)CCO

Origin of Product

United States

Synthesis routes and methods

Procedure details

To the stirred solution of 5.6 g p-chloroaniline in 150 ml of methylene chloride is added dropwise 4.7 ml of t-butyl hypochlorite in 20 ml of methylene chloride at -65°. After ten minutes, the solution of 5.75 g of 2-ethylmercaptobutyrolactone in 20 ml of methylene chloride is added dropwise and the temperature held at -65° for two hours. Then the solution of 6.1 ml of triethylamine in 20 ml of methylene chloride is added dropwise and the mixture is allowed to warm up to room temperature. 50 ml of water are added with stirring and the precipitate filtered off, to yield the 5-chloro-3-(2-hydroxyethyl)-3-ethylmercapto-2-oxindole melting at 132°-135°.
Quantity
5.6 g
Type
reactant
Reaction Step One
Quantity
4.7 mL
Type
reactant
Reaction Step One
Quantity
150 mL
Type
solvent
Reaction Step One
Quantity
20 mL
Type
solvent
Reaction Step One
Quantity
5.75 g
Type
reactant
Reaction Step Two
Quantity
20 mL
Type
solvent
Reaction Step Two
Quantity
6.1 mL
Type
reactant
Reaction Step Three
Quantity
20 mL
Type
solvent
Reaction Step Three
Name
Quantity
50 mL
Type
solvent
Reaction Step Four

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